Cas no 2137539-20-7 ((1-methyl-1H-pyrazol-3-yl)methanesulfonyl fluoride)

• Product Name: (1-methyl-1H-pyrazol-3-yl)methanesulfonyl fluoride
• CAS No: 2137539-20-7
• MF: C₅H₇FN₂O₂S
• MW: 178.184683084488
• CID: 5463687
• Update Time: 2025-11-04

(1-methyl-1H-pyrazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-pyrazol-3-yl)methanesulfonyl fluoride
• Z2896135198

• Inchi： 1S/C5H7FN2O2S/c1-8-3-2-5(7-8)4-11(6,9)10/h2-3H,4H2,1H3
• InChI Key： SIYIPPJXDJKUKV-UHFFFAOYSA-N
• SMILES： S(CC1C=CN(C)N=1)(=O)(=O)F

Computed Properties

• Exact Mass: 178.02122681 g/mol
• Monoisotopic Mass: 178.02122681 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.19
• XLogP3: 0
• Topological Polar Surface Area: 60.3

Additional information on (1-methyl-1H-pyrazol-3-yl)methanesulfonyl fluoride

The Compound (1-Methyl-1H-Pyrazol-3-Yl)Methanesulfonyl Fluoride: Properties, Applications, and Recent Advances

(1-Methyl-1H-pyrazol-3-yl)methanesulfonyl fluoride, also known by its CAS number 2137539-20-7, is a highly specialized chemical compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in drug development, material science, and advanced chemical synthesis. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at the 1-position and a methanesulfonyl fluoride group at the 3-position. This configuration imparts it with distinctive reactivity and selectivity in chemical reactions.

The synthesis of (1-methyl-1H-pyrazol-3-yl)methanesulfonyl fluoride involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and purities, making this compound more accessible for research and industrial applications. The use of microwave-assisted synthesis and catalytic techniques has significantly streamlined the production process, reducing reaction times and minimizing by-products.

One of the most promising areas of application for this compound is in the field of medicinal chemistry. Researchers have explored its potential as a building block for developing novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways. This has led to its consideration in the design of drugs targeting conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its role in drug discovery, (1-methyl-1H-pyrazol-3-yl)methanesulfonyl fluoride has found utility in material science. Its ability to act as a precursor for the synthesis of advanced materials, such as polymers and ceramics, has been documented in recent publications. The compound's reactivity under specific conditions allows for the creation of materials with tailored properties, including enhanced mechanical strength and thermal stability.

Recent studies have also highlighted the environmental compatibility of this compound. Researchers have investigated its biodegradation pathways and found that under certain conditions, it can be metabolized into less harmful by-products. This is particularly important for industries seeking to adopt greener chemical practices and reduce their environmental footprint.

The versatility of (1-methyl-1H-pyrazol-3-yl)methanesulfonyl fluoride extends to its use in organic synthesis as an intermediate. Its ability to participate in various coupling reactions makes it invaluable for constructing complex molecular architectures. The development of new catalytic systems has further expanded its applicability, enabling the formation of previously inaccessible compounds.

In conclusion, (1-methyl-1H-pyrazol-3-Yl)Methanesulfonyl Fluoride (CAS No: 2137539–20–7) stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its continued exploration in research settings promises to unlock even more innovative uses, solidifying its position as an essential tool in modern chemistry.